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Compound of Interest

Compound Name: 1-Methoxy-1,3-butadiene

Cat. No.: B8710913

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methoxy-1,3-butadiene is a valuable reagent in organic synthesis, primarily utilized as an
electron-rich diene in cycloaddition reactions. Its substituted diene structure allows for the
regio- and stereocontrolled formation of six-membered rings, a common motif in many natural
products and pharmaceutically active compounds. This technical guide provides an in-depth
overview of its chemical properties, synthesis, key reactions, and safety protocols, tailored for
professionals in research and development.

Chemical Identity and Properties

1-Methoxy-1,3-butadiene is a colorless to light yellow liquid. The presence of the methoxy
group significantly influences its reactivity, making it a more nucleophilic diene compared to the
unsubstituted 1,3-butadiene. This compound exists as a mixture of (E) and (Z) isomers, with
distinct CAS numbers for each stereoisomer and the general mixture.

Table 1: Chemical Identifiers
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Identifier

Value

Molecular Formula

CsHsO[1][2][3]

Molecular Weight

84.12 g/mol [1][2][3]

CAS Number (Isomer unspecified)

3036-66-6[1][2][3]

(E)-isomer CAS Number

10034-09-0

(2)-isomer CAS Number

19774-38-0

EC Number

221-234-1[2]

Beilstein/REAXYS Number

1420823[2]

ble 2: Physical and Chemical :

Property Value

Appearance Colorless to very dark yellow liquid
Boiling Point 91 °C (lit)[1]

Density 0.83 g/mL at 25 °C (lit.)[1]

Refractive Index (n20/D)

1.464 (Iit.)[1]

Flash Point

-6 °C (closed cup)[2]

Solubility

Soluble in chloroform[1]

Storage Temperature

2-8°C[2]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1-Methoxy-1,3-
butadiene and its reaction products.

Table 3: NMR Spectral Data
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Nucleus Chemical Shift (8) ppm Notes

Data for cis and trans isomers
have been analyzed in detail.
Long-range couplings involving
the methoxy protons are
reported as: 4J(HCOCH) =
-0.34 Hz, >J(HCOCCH) =-0.29
Hz, and ®J(HCOCCCH) =
+/-0.12 Hz for the trans isomer.

1H NMR

The proton-coupled 3C NMR
spectra are consistent with a
5C NMR planar conformation for the
methoxy group. The OMe 3C
chemical shift is sensitive to

the s-syn or s-anti orientation.

Table 4: IR Spectral Data

Wavenumber (cm—?) Assignment

~3100-2900 C-H stretching (alkenyl and alkyl)
~1650-1580 C=C stretching (conjugated diene)
~1250-1000 C-O stretching (ether)

Experimental Protocols
Synthesis of 1-Methoxy-1,3-butadiene

A common laboratory-scale synthesis involves the pyrolysis of 1,1,3-trimethoxybutane. This
procedure provides a reliable method for obtaining the desired diene.

Protocol: Pyrolysis of 1,1,3-Trimethoxybutane

o Apparatus Setup: A pyrolysis apparatus is assembled consisting of a flask to heat the
starting material, a heated tube packed with a catalyst, a condenser, and a receiving flask
cooled in an ice bath.
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» Catalyst: A synthetic barium silicate catalyst (e.g., BaO:5SiO3) is packed into the pyrolysis
tube.

e Pyrolysis: 1,1,3-Trimethoxybutane is heated and the vapors are passed over the heated
catalyst. The temperature of the catalyst bed is a critical parameter and should be optimized.

e Product Collection: The pyrolysate is collected in the cooled receiving flask.

 Purification: The collected liquid is then purified by fractional distillation to yield 1-Methoxy-
1,3-butadiene. Yields of up to 80% have been reported.

Apparatus Setup

Heated Tube with

1,1,3-Trimethoxybutane) I s
in Flask Barium Silicate Catalyst

Pure 1-Methoxy-1,3-butadiene

Click to download full resolution via product page

Synthesis of 1-Methoxy-1,3-butadiene via Pyrolysis.

Diels-Alder Reaction: A Representative Protocol

The Diels-Alder reaction is a cornerstone of the application of 1-Methoxy-1,3-butadiene. The
following is a general protocol for its reaction with an activated dienophile, such as maleic

anhydride.
Protocol: Diels-Alder Cycloaddition

e Reaction Setup: To a dry, round-bottom flask equipped with a magnetic stir bar and a reflux
condenser under an inert atmosphere (e.g., nitrogen or argon), add the dienophile (1.0

equivalent).

e Solvent Addition: Add an appropriate anhydrous solvent (e.g., toluene, xylene) to dissolve

the dienophile.
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e Diene Addition: Add 1-Methoxy-1,3-butadiene (1.0 - 1.2 equivalents) to the solution.

o Reaction: Heat the reaction mixture to the desired temperature (reflux is common) and
monitor the reaction progress using a suitable technique such as Thin Layer
Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

e Workup: Once the reaction is complete, cool the mixture to room temperature. The workup
procedure will vary depending on the product's properties but typically involves:

[e]

Removal of the solvent under reduced pressure.

o

Dissolving the residue in an organic solvent (e.g., ethyl acetate) and washing with water
and brine.

o

Drying the organic layer over an anhydrous drying agent (e.g., Na2SOa4 or MgSOa).

[¢]

Filtering and concentrating the solution to obtain the crude product.

 Purification: Purify the crude product by a suitable method, such as recrystallization or
column chromatography, to obtain the desired Diels-Alder adduct.
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Reactant Preparation

Dienophile in :
Anhydrous Solvent 1-Methoxy-1,3-butadiene
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General Workflow for a Diels-Alder Reaction.
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Safety and Handling

1-Methoxy-1,3-butadiene is a highly flammable liquid and vapor. It should be handled in a
well-ventilated fume hood, away from ignition sources. Personal protective equipment (PPE),
including safety glasses, flame-retardant lab coat, and appropriate gloves, must be worn.

Hazards:
o Flammability: Highly flammable liquid and vapor.[2]
o Toxicity: Harmful if swallowed. May cause eye and skin irritation upon prolonged contact.

o Reactivity: May form explosive peroxides upon prolonged exposure to air. Ethers can react
violently with strong oxidizing agents.

Storage:

Store in a cool, dry, well-ventilated area away from heat and direct sunlight.

Keep the container tightly closed.

Store under an inert atmosphere to prevent peroxide formation.

Recommended storage temperature is between 2-8°C.[2]
Spill and Disposal:

« In case of a spill, remove all ignition sources and ventilate the area. Absorb the spill with an
inert material and dispose of it as hazardous waste in accordance with local, state, and
federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 1-Methoxy-1,3-
butadiene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8710913#1-methoxy-1-3-butadiene-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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